Cas no 1187028-43-8 (3-formyl-5-(propan-2-yl)benzoic acid)

• Product Name: 3-formyl-5-(propan-2-yl)benzoic acid
• CAS No: 1187028-43-8
• Molecular Formula: C₁₁H₁₂O₃
• Molecular Weight: 192.211183547974
• MDL: MFCD20660434
• CID: 2142373
• PubChem ID: 86650519

3-formyl-5-(propan-2-yl)benzoic acid Properties

Names and Identifiers

• 3-formyl-5-isopropyl-benzoic acid
• NEJARMQYBYJDGE-UHFFFAOYSA-N
• CID 86650519
• Benzoic acid, 3-formyl-5-(1-methylethyl)-
• 3-Formyl-5-isopropylbenzoic acid
• 3-formyl-5-(propan-2-yl)benzoic acid

• MDL： MFCD20660434
• InChIKey： NEJARMQYBYJDGE-UHFFFAOYSA-N
• Inchi： 1S/C11H12O3/c1-7(2)9-3-8(6-12)4-10(5-9)11(13)14/h3-7H,1-2H3,(H,13,14)
• SMILES： OC(C1=CC(C=O)=CC(=C1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Heavy Atom Count: 14
• Complexity: 223
• Topological Polar Surface Area: 54.4

Experimental Properties

• Boiling Point: 338.6±42.0 °C(Predicted)
• pka: 3.89±0.10(Predicted)
• Density: 1.174±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes